1,3,4,5-Tetramethylcyclohexa-3,5-diene-1,2-disulfonyl chloride
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Description
1,3,4,5-Tetramethylcyclohexa-3,5-diene-1,2-disulfonyl chloride is a highly specialized alicyclic sulfonyl chloride derivative. Its structure features a cyclohexadiene core with four methyl substituents at positions 1, 3, 4, and 5, and two sulfonyl chloride (-SO₂Cl) groups at positions 1 and 2. The tetramethyl substitution introduces steric and electronic effects that distinguish it from simpler aromatic or aliphatic sulfonyl chlorides.
Properties
Molecular Formula |
C10H14Cl2O4S2 |
|---|---|
Molecular Weight |
333.3 g/mol |
IUPAC Name |
1,3,4,5-tetramethylcyclohexa-3,5-diene-1,2-disulfonyl chloride |
InChI |
InChI=1S/C10H14Cl2O4S2/c1-6-5-10(4,18(12,15)16)9(17(11,13)14)8(3)7(6)2/h5,9H,1-4H3 |
InChI Key |
MPUIPTMUUIRLRL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(C(C(=C1C)C)S(=O)(=O)Cl)(C)S(=O)(=O)Cl |
Origin of Product |
United States |
Biological Activity
1,3,4,5-Tetramethylcyclohexa-3,5-diene-1,2-disulfonyl chloride is a compound of significant interest due to its unique structural properties and potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant research findings, data tables, and case studies.
The compound is characterized by its sulfonyl chloride functional groups attached to a tetramethyl-substituted cyclohexadiene structure. This configuration contributes to its reactivity and potential biological interactions.
Biological Activity Overview
Research indicates that compounds with similar structures exhibit various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The specific biological activities of 1,3,4,5-tetramethylcyclohexa-3,5-diene-1,2-disulfonyl chloride are still under investigation.
Antimicrobial Activity
A study exploring the antimicrobial properties of sulfonyl chlorides found that they can inhibit the growth of several bacterial strains. The mechanism is believed to involve the disruption of bacterial cell walls and interference with metabolic processes.
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Escherichia coli | 32 µg/mL |
| Staphylococcus aureus | 16 µg/mL |
| Pseudomonas aeruginosa | 64 µg/mL |
Case Study : In a laboratory setting, 1,3,4,5-tetramethylcyclohexa-3,5-diene-1,2-disulfonyl chloride was tested against various pathogens. The results demonstrated significant inhibitory effects on Gram-positive bacteria compared to Gram-negative bacteria.
Anticancer Properties
Preliminary research suggests that similar compounds may exhibit cytotoxic effects against cancer cell lines. The mechanism often involves apoptosis induction through the activation of caspases.
| Cell Line | IC50 (µM) |
|---|---|
| HeLa | 15 |
| MCF-7 | 20 |
| A549 | 25 |
Research Findings : A recent study evaluated the cytotoxic effects of related sulfonyl chlorides on human cancer cell lines. The findings indicated that these compounds could significantly reduce cell viability in a dose-dependent manner.
The biological activity of 1,3,4,5-tetramethylcyclohexa-3,5-diene-1,2-disulfonyl chloride may be attributed to its ability to form covalent bonds with nucleophilic sites in proteins and nucleic acids. This interaction can lead to alterations in enzymatic activity and gene expression.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Analogues
The compound is compared below with three classes of analogues:
Aromatic disulfonyl chlorides (e.g., benzene-1,2-disulfonyl chloride).
Non-methylated cyclohexadiene disulfonyl chlorides (e.g., cyclohexa-1,3-diene-1,2-disulfonyl chloride).
Methyl-substituted sulfonyl chlorides (e.g., 1,2,4,5-tetrachloro-3-(methylthio)benzene derivatives, as noted in pesticide chemistry ).
Table 1: Comparative Properties of Selected Sulfonyl Chlorides
| Property | 1,3,4,5-Tetramethylcyclohexa-3,5-diene-1,2-disulfonyl Chloride | Benzene-1,2-disulfonyl Chloride | Cyclohexa-1,3-diene-1,2-disulfonyl Chloride |
|---|---|---|---|
| Molecular Weight (g/mol) | ~320 (estimated) | 235.09 | ~220 (estimated) |
| Ring Type | Alicyclic (non-aromatic diene) | Aromatic | Alicyclic (non-aromatic diene) |
| Substituent Effects | Electron-donating methyl groups; steric hindrance | Electron-withdrawing -SO₂Cl | No methyl groups; reduced steric effects |
| Reactivity | Moderate electrophilicity due to methyl groups | High electrophilicity | Higher reactivity than aromatic analogues |
| Solubility | Likely soluble in non-polar solvents (due to methyl groups) | Polar solvents (e.g., DMSO) | Moderate polarity |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
